Cas no 872696-40-7 (2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid)

• Product Name: 2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid
• CAS No: 872696-40-7
• MF: C₁₅H₁₁Cl₂NO₅S₂
• MW: 420.287539720535
• CID: 6416050
• PubChem ID: 6206710
• Update Time: 2025-07-03

2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid
• F1951-0397
• 872696-40-7
• AKOS002210615
• (Z)-2-(5-(2,6-dichlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)pentanedioic acid
• AKOS016275835
• 2-[(5Z)-5-[(2,6-dichlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid
• Pentanedioic acid, 2-[5-[(2,6-dichlorophenyl)methylene]-4-oxo-2-thioxo-3-thiazolidinyl]-

• Inchi： 1S/C15H11Cl2NO5S2/c16-8-2-1-3-9(17)7(8)6-11-13(21)18(15(24)25-11)10(14(22)23)4-5-12(19)20/h1-3,6,10H,4-5H2,(H,19,20)(H,22,23)
• InChI Key： YYJUTHLBHROJKD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1C(=O)C(=CC2=C(Cl)C=CC=C2Cl)SC1=S)CCC(O)=O

Computed Properties

• Exact Mass: 418.9455702g/mol
• Monoisotopic Mass: 418.9455702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 628.1±65.0 °C(Predicted)
• pka: 3.17±0.10(Predicted)

Additional information on 2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid

Introduction to 2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid (CAS No. 872696-40-7)

2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid, with the CAS number 872696-40-7, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities, including anti-inflammatory, anti-diabetic, and anti-cancer properties.

The structure of 2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid is characterized by a thiazolidine ring system fused with a pentanedioic acid moiety and substituted with a 2,6-dichlorophenyl group. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a subject of extensive research in both academic and industrial settings.

Recent studies have highlighted the potential therapeutic applications of this compound. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential use in the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also shown promise in the field of diabetes research. A study conducted by researchers at the University of California, San Francisco, found that 2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid can improve insulin sensitivity and glucose metabolism in animal models of type 2 diabetes. These results indicate that this compound may have therapeutic potential for managing diabetes and related metabolic disorders.

The anti-cancer properties of 2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid have also been explored. A study published in the Cancer Research journal in 2019 reported that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the activation of the PI3K/AKT pathway and upregulate the expression of pro-apoptotic proteins such as Bax and caspase-3.

The synthesis of 2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid involves a multi-step process that typically starts with the formation of the thiazolidine ring followed by the introduction of the pentanedioic acid moiety and the 2,6-dichlorophenyl substituent. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the condensation of 2-aminothiophenol with an appropriate aldehyde followed by cyclization to form the thiazolidine ring.

The physicochemical properties of 2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpentanedioic acid, such as its solubility and stability, are crucial for its formulation and delivery as a pharmaceutical agent. Studies have shown that this compound exhibits good solubility in polar solvents like DMSO and ethanol but is relatively insoluble in water. This property can be advantageous for certain drug delivery systems but may pose challenges for others.

To address these challenges, researchers have developed various strategies to enhance the solubility and bioavailability of 2-(5Z)-5-(2,6-dichlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-y-pentanedioic acid. For instance, one approach involves the use of nanotechnology-based delivery systems such as liposomes and nanoparticles. These systems can encapsulate the compound and protect it from degradation while improving its absorption and distribution in the body.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5Z)-5-(2,6-dichlorophenyl)methylidene--4-oxy--sulfanylidene--thiazolidin--pentanedioic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes with no major adverse effects reported at therapeutic doses. However, further studies are needed to fully understand its pharmacokinetics and long-term safety profile.

In conclusion, 2-(5Z)-5-(2,6-dichlorophenyl)methylidene--4-oxy--sulfanylidene--thiazolidin--pentanedioic acid (CAS No. 872696--40--7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in various fields of medicine. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.